Cas no 150093-61-1 (4-amino-5-(3-methoxyphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-amino-5-(3-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 150093-61-1
• MF: C₉H₁₀N₄OS
• MW: 222.266899585724
• MDL: MFCD01166533
• CID: 1322482
• PubChem ID: 11253035
• Update Time: 2025-05-20

4-amino-5-(3-methoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 4-amino-2,4-dihydro-5-(3-methoxyphenyl)-
• AKOS TOT-0026
• ASISCHEM D13310
• BUTTPARK 25\07-98
• 4-Amino-5-(3-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
• 4-amino-5-(3-methoxyphenyl)-2H-1,2,4-triazole-3-thione
• STL088563
• 150093-61-1
• EN300-110788
• 4-Amino-5-(3-methoxy-phenyl)-4H-[1,2,4]triazole-3-thiol
• SCHEMBL3991262
• MFCD01166533
• G31467
• AKOS000268949
• 4-amino-3-(3-methoxyphenyl)-1H-1,2,4-triazole-5-thione
• CS-0222299
• AKOS BBS-00004195
• 4-amino-5-(3-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD01166533
• Inchi： 1S/C9H10N4OS/c1-14-7-4-2-3-6(5-7)8-11-12-9(15)13(8)10/h2-5H,10H2,1H3,(H,12,15)
• InChI Key： AGVDMKUMMYWJSY-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=C(C=2)OC)N1N

Computed Properties

• Exact Mass: 222.0577
• Monoisotopic Mass: 222.05753213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95Ų

Experimental Properties

• PSA: 62.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-amino-5-(3-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-amino-5-(3-methoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 150093-61-1)

The compound 4-amino-5-(3-methoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 150093-61-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole core substituted with a 3-methoxyphenyl group and a thiol functionality, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the most searched questions about 4-amino-5-(3-methoxyphenyl)-4H-1,2,4-triazole-3-thiol revolves around its synthesis methods and mechanism of action. Recent studies highlight its role as a precursor for developing kinase inhibitors and antimicrobial agents. The 3-methoxyphenyl moiety enhances lipophilicity, improving membrane permeability—a critical factor in drug design. Additionally, the thiol group offers reactivity for further derivatization, enabling the creation of libraries for high-throughput screening.

In the context of green chemistry, this compound aligns with the growing demand for sustainable synthetic routes. Researchers are optimizing its production using catalyst-free or microwave-assisted techniques to reduce waste and energy consumption. Such advancements address the trending topic of eco-friendly pharmaceuticals, a key concern for industries aiming to meet ESG (Environmental, Social, and Governance) standards.

The 1,2,4-triazole scaffold is also a hotspot in computational chemistry. Molecular docking studies of 4-amino-5-(3-methoxyphenyl)-4H-1,2,4-triazole-3-thiol reveal promising interactions with proteins like COX-2 and EGFR, linking it to potential anti-inflammatory and anticancer applications. These findings resonate with the surge in searches for AI-driven drug discovery and virtual screening tools.

Another trending angle is the compound’s utility in agrochemical innovation. Its derivatives exhibit herbicidal and fungicidal properties, addressing the global need for crop protection solutions amid climate change. Patents filed in the past decade underscore its relevance in developing next-generation pesticides with lower environmental toxicity.

From a commercial standpoint, suppliers of CAS No. 150093-61-1 emphasize its high purity (>98%) and stability under standard storage conditions. Analytical techniques like HPLC and NMR are routinely employed for quality control, ensuring compliance with Good Manufacturing Practices (GMP). This reliability makes it a preferred choice for contract research organizations (CROs) and academic labs.

In summary, 4-amino-5-(3-methoxyphenyl)-4H-1,2,4-triazole-3-thiol exemplifies the intersection of medicinal chemistry and material science. Its adaptability to structure-activity relationship (SAR) studies and alignment with sustainable development goals position it as a compound of enduring scientific and industrial value.